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Introduction

Carbon dioxide enhanced oil recovery (CO2-EOR) is a tertiary recovery method used to extract
residual oil from reservoirs after primary and secondary recovery methods have been
exhausted.[1] The process involves injecting CO:z into an oil reservoir, which interacts with the
crude oil to improve its flow characteristics and displacement efficiency.[2] A key aspect of this
technology is the dissolution of CO: into the crude oil, which leads to favorable changes in fluid
properties.[3][4] This document provides detailed application notes and experimental protocols
for researchers and scientists studying the mechanisms and effectiveness of dissolved CO:z in
EOR. The application of CO2-EOR not only enhances energy production but also offers a
method for carbon capture, utilization, and storage (CCUS), where anthropogenic CO2 can be
sequestered in geological formations.[3][5]

Mechanisms of Dissolved CO2z in Enhanced Oil
Recovery

The effectiveness of CO2-EOR is largely dependent on the physical and chemical interactions
between CO:2 and crude oil at reservoir conditions. When COz is injected into a reservoir, its
dissolution into the oil phase triggers several recovery mechanisms.[6] These mechanisms are
most effective when the injection pressure is above the minimum miscibility pressure (MMP),
the pressure at which CO2 and oil become miscible, forming a single phase that eliminates
interfacial tension.[7][8] However, even in immiscible conditions (below MMP), the dissolution of
CO:2 provides significant benefits.[3][9]
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The primary mechanisms include:

Oil Swelling: The dissolution of COz2 into crude oil causes the oil volume to expand.[4][10][11]
This swelling effect forces the oil out of pore spaces and increases the overall volume of the
oil bank moving towards production wells.[9]

Viscosity Reduction: COz is highly soluble in crude oil, and its presence significantly reduces
the oil's viscosity.[3][11][12] This reduction improves the oil's mobility, making it easier to
displace and flow through the reservoir rock.[13]

Interfacial Tension (IFT) Reduction: Dissolved COz lowers the IFT between the oil and water
phases.[3] This reduction weakens the capillary forces that trap oil droplets in the pore
throats of the reservoir rock, allowing them to be mobilized.[12]

Light Hydrocarbon Extraction: Supercritical CO2 can extract light to intermediate
hydrocarbons from the crude oil.[3] This process alters the composition of the oil, making it
lighter and less viscous, and contributes to the development of a miscible front.
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1. Apparatus Setup
- Long coiled tube (slim-tube)
- Packed with sand/beads
- Placed in an oven

4. COz2 Injection
- Inject CO2 at a constant rate
- Continue until 1.2 pore volumes (PV) are injected

5. Data Collection
- Continuously record produced oil, gas, and pressure drop
- Observe effluent fluid color and density

6. Calculate Recovery
- Determine the oil recovery factor at 1.2 PV of COz2 injected

8. Plot and Determine MMP
- Plot oil recovery factor vs. injection pressure
- Identify MMP at the 'knee' of the curve (recovery > 90%)
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1. Core Preparation
- Clean, dry, and measure
porosity/permeability

3. Secondary Recovery
- Inject brine (waterflood)
- Establish residual oil saturation (S_orw)

4. Tertiary COz2 Injection
- Set reservoir P & T
- Inject COz2 (continuous or WAG)

5. Production Monitoring
- Collect and measure produced
oil, water, and gas volumes

6. Data Analysis
- Calculate incremental and
ultimate oil recovery factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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